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Compound of Interest

Compound Name: Methyl 4,4-dimethoxybutanoate

Cat. No.: B135748 Get Quote

The Synthesis of Methyl 4,4-
dimethoxybutanoate: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the key literature and synthetic methodologies surrounding

Methyl 4,4-dimethoxybutanoate, a versatile intermediate in organic synthesis. While a

singular "discovery" paper for this compound is not readily apparent in the surveyed literature,

its synthesis can be understood through established and reliable organic transformations. This

document outlines the most probable synthetic pathways, provides detailed analogous

experimental protocols, and presents relevant physicochemical and spectroscopic data to

support further research and application.

Physicochemical Properties
Methyl 4,4-dimethoxybutanoate is a combustible liquid with the following properties:
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Property Value Reference

CAS Number 4220-66-0 [1]

Molecular Formula C₇H₁₄O₄ [1]

Molecular Weight 162.18 g/mol [1]

Boiling Point 40-50 °C at 0.2 mmHg [1]

Density 1.05 g/mL at 25 °C [1]

Refractive Index (n20/D) 1.417 [1]

Plausible Synthetic Pathways
Based on established organic chemistry principles and literature on related compounds, two

primary synthetic routes are proposed for the preparation of Methyl 4,4-dimethoxybutanoate.

Pathway 1: Acid-Catalyzed Acetalization of Methyl 4-
oxobutanoate
This is a highly plausible and direct route, involving the protection of the aldehyde functionality

of a precursor, Methyl 4-oxobutanoate, as a dimethyl acetal.
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Step 1: Esterification & Ozonolysis (Illustrative)

Step 2: Acetalization

Succinic Anhydride

Methyl 4-oxobutanoate

[Several Steps]

Methanol, HCl (cat.)

Methanol, H+

Methyl 4,4-dimethoxybutanoate

Acid-catalyzed acetalization

Click to download full resolution via product page

Caption: Plausible synthetic pathway via acetalization.

Pathway 2: Fischer Esterification of 4,4-
dimethoxybutanoic acid
This classic method involves the esterification of the corresponding carboxylic acid, 4,4-

dimethoxybutanoic acid. The synthesis of this acid precursor would be a necessary preceding

step.
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Step 1: Acetalization & Oxidation

Step 2: Fischer Esterification

Succinaldehyde

4,4-dimethoxybutanoic acid

[Several Steps]

Methanol, H+

Methanol, H+

Methyl 4,4-dimethoxybutanoate

Oxidation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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